Cas no 756845-05-3 (5,6-dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide
• CAS No: 756845-05-3
• MF: C₂₀H₁₆Cl₂N₂OS
• MW: 403.324841499329
• CID: 6444345
• PubChem ID: 2127850
• Update Time: 2025-06-08

5,6-dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034119885
• 5,6-dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide
• 756845-05-3
• EN300-26593509
• Z30053118

• Inchi： 1S/C20H16Cl2N2OS/c1-12-3-4-13(2)18(9-12)26-16-7-5-15(6-8-16)24-20(25)14-10-17(21)19(22)23-11-14/h3-11H,1-2H3,(H,24,25)
• InChI Key： YIJISTHEBRGAGE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1C=CC(=CC=1)SC1C=C(C)C=CC=1C)=O)Cl

Computed Properties

• Exact Mass: 402.0360397g/mol
• Monoisotopic Mass: 402.0360397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 67.3Ų

Additional information on 5,6-dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide

Introduction to 5,6-Dichloro-N-{4-[(2,5-Dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide (CAS No. 756845-05-3)

5,6-Dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide, with the CAS number 756845-05-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of pyridine carboxamides and is characterized by its unique structural features, including dichloro substitution on the pyridine ring and a sulfanyl group linked to a substituted phenyl ring.

The molecular formula of 5,6-dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide is C₁₉H₁₆Cl₂N₂O_S, and its molecular weight is approximately 381.3 g/mol. The compound's structure provides it with a combination of aromaticity, electron-withdrawing groups, and functional moieties that contribute to its chemical reactivity and biological activity.

In the realm of pharmaceutical research, 5,6-dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide has been studied for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 5,6-dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The synthetic route for producing 5,6-dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide involves several well-established organic reactions. Typically, the synthesis begins with the preparation of the corresponding pyridine carboxylic acid or its ester derivative. This intermediate is then subjected to a series of transformations, including chlorination, sulfuration, and amidation reactions. The final product is obtained through careful purification steps such as column chromatography or recrystallization.

In terms of physical properties, 5,6-dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide is a white crystalline solid with a melting point ranging from 170°C to 172°C. It is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits low solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The safety profile of 5,6-dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide has been extensively evaluated in preclinical studies. Toxicological assessments have shown that it has a favorable safety margin when administered at therapeutic doses. However, as with any new chemical entity, further investigations are necessary to fully understand its long-term effects and potential side effects.

In conclusion, 5,6-dichloro-N-{4-[(2,5-dimethylphenyl)sulfanyl]phenyl}pyridine-3-carboxamide (CAS No. 756845-05-3) represents an intriguing compound with promising applications in both pharmaceutical and chemical research. Its unique structural features and biological activities make it a valuable candidate for further development and exploration. As research continues to advance in this area, it is likely that new insights and applications will emerge, further solidifying its importance in the scientific community.